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Compound of Interest

Compound Name: C14H18BrN3O4S2

Cat. No.: B12618241 Get Quote

Unidentified Tool Compound: C14H18BrN3O4S2
Initial investigations into the molecular formula C14H18BrN3O4S2 have not identified a

recognized tool compound with established biological activity. Extensive searches have failed

to associate this specific formula with a common name, a known biological target, or a defined

mechanism of action within publicly available scientific literature and chemical databases.

As a result, the development of detailed application notes, experimental protocols, and

signaling pathway diagrams for a tool compound with the molecular formula

C14H18BrN3O4S2 cannot be completed at this time. The foundational information required to

generate such materials, including primary biological targets, modulated signaling pathways,

and established experimental usage, is not available.

Further research would be required to synthesize and characterize a molecule with this formula

to determine its potential as a tool compound for pathway analysis. This would involve:

Synthesis and Structural Elucidation: Chemical synthesis of the compound and confirmation

of its structure.

In Vitro Screening: Testing the compound against a panel of biological targets (e.g.,

enzymes, receptors) to identify potential interactions.

Cell-Based Assays: Evaluating the effect of the compound on cellular processes and

signaling pathways.
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Mechanism of Action Studies: Elucidating how the compound exerts its biological effects.

Without this fundamental research, any discussion of its application as a tool compound would

be purely speculative. Researchers and drug development professionals are advised to consult

chemical supplier catalogs and scientific literature for well-characterized tool compounds

relevant to their specific pathways of interest.

To cite this document: BenchChem. [C14H18BrN3O4S2 as a tool compound for pathway
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12618241#c14h18brn3o4s2-as-a-tool-compound-for-
pathway-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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